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Compound of Interest

Compound Name: 1-Bromoundecane-d3

Cat. No.: B12403219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromoundecane-d3, a deuterated analog of 1-bromoundecane, serves as a valuable tool in

various research and development applications, including as an internal standard in mass

spectrometry-based studies and as a tracer in metabolic investigations. Understanding its

physical characteristics is paramount for its effective handling, application, and the

interpretation of experimental results. This technical guide provides a comprehensive overview

of the physical properties of 1-Bromoundecane, which are expected to be very similar to its d3-

deuterated form, alongside detailed experimental protocols for their determination. Due to the

limited availability of specific experimental data for 1-Bromoundecane-d3, the information for

the non-deuterated compound is presented as a close approximation.

Data Presentation
The quantitative physical properties of 1-Bromoundecane are summarized in the table below.

These values serve as a reference for researchers working with its deuterated counterpart.
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Physical Property Value Conditions

Molecular Formula C₁₁H₂₃Br

Molecular Weight 235.20 g/mol [1][2]

Appearance
Colorless to light yellow

liquid[3]

Density 1.054 g/mL at 25 °C

Boiling Point 137-138 °C at 18 mmHg

Melting Point -9 °C

Refractive Index 1.457 at 20 °C

Flash Point 113 °C (235.4 °F) closed cup

Vapor Density 8.2 (vs air)

Experimental Protocols
The following sections detail the methodologies for determining the key physical characteristics

of a liquid compound like 1-Bromoundecane-d3.

Determination of Melting Point
The capillary method is a common and straightforward technique for determining the melting

point of a substance.

Principle: A small, powdered sample is heated at a controlled rate, and the temperature range

over which the substance transitions from a solid to a liquid is observed.

Procedure:

Ensure the sample is dry and in a powdered form.

Pack a small amount of the sample into a capillary tube, which is sealed at one end.

Place the capillary tube into a melting point apparatus.
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Heat the sample rapidly to a temperature just below the expected melting point.

Decrease the heating rate to approximately 1-2 °C per minute to allow for accurate

observation.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes liquid (the completion of melting). This

range represents the melting point.

Determination of Boiling Point
The micro-reflux method is suitable for determining the boiling point of small quantities of a

liquid.

Principle: A liquid is heated to its boiling point, and the temperature of the vapor in equilibrium

with the refluxing liquid is measured.

Procedure:

Place approximately 0.5 mL of the liquid sample into a small test tube containing a magnetic

stir bar.

Position a thermometer with its bulb about 1 cm above the liquid's surface.

Gently heat the sample while stirring.

Observe the formation of a ring of condensing vapor (refluxing) on the inner wall of the test

tube. The thermometer bulb should be at the level of this ring for an accurate measurement.

The stable temperature reading on the thermometer during active reflux is the boiling point of

the liquid.

Determination of Density
The density of a liquid can be determined by accurately measuring its mass and volume.

Principle: Density is defined as the mass of a substance per unit volume.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Weigh a clean, dry graduated cylinder using an analytical balance.

Add a known volume of the liquid to the graduated cylinder and record the volume precisely,

reading from the bottom of the meniscus.

Weigh the graduated cylinder containing the liquid.

Subtract the mass of the empty graduated cylinder from the combined mass to determine the

mass of the liquid.

Calculate the density by dividing the mass of the liquid by its volume.

Repeat the measurement multiple times and average the results for improved accuracy.

Determination of Refractive Index
An Abbe refractometer is a common instrument used to measure the refractive index of a liquid.

Principle: The refractive index is determined by measuring the critical angle at which light is

refracted as it passes from the liquid into a prism of known refractive index.

Procedure:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

Place a few drops of the sample liquid onto the prism of the refractometer.

Close the prism and allow the sample to reach thermal equilibrium with the instrument,

typically at 20 °C.

Adjust the instrument until the dividing line between the light and dark fields is sharp and

centered in the crosshairs of the eyepiece.

Read the refractive index value directly from the instrument's scale.

Mandatory Visualization
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The following diagram illustrates a logical workflow for the physical characterization of a liquid

sample like 1-Bromoundecane-d3.

Sample Preparation

Physical Property Determination

Data Analysis and Reporting

Obtain 1-Bromoundecane-d3 Sample

Assess Purity (e.g., GC-MS)

Determine Density Determine Boiling Point Determine Melting Point Determine Refractive Index
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Generate Technical Report

Click to download full resolution via product page

Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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